N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide

• IUPAC Name: N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide
• InChI: InChI=1S/C13H21N3O3S/c1-2-16-12(5-7-14-16)13-10(6-8-19-13)9-15-20(17,18)11-3-4-11/h5,7,10-11,13,15H,2-4,6,8-9H2,1H3/t10-,13+/m0/s1
• InChI Key: LXXADPVYVHLJFS-GXFFZTMASA-N
• Canonical SMILES: CCN1C(=CC=N1)C2C(CCO2)CNS(=O)(=O)C3CC3
• Isomeric SMILES: CCN1C(=CC=N1)[C@H]2[C@@H](CCO2)CNS(=O)(=O)C3CC3
• Molecular Formula: C13H21N3O3S
• Molecular Weight: 299.39 g/mol

Description

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide, commonly known as N-Ethyl-2-oxo-1-pyrrolidineacetamide (EPAC), is a chemical compound that is extensively used in scientific research. It is a cyclic sulfonamide derivative that has shown promising results in various biological studies.

Mechanism of Action

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide exerts its effects through the inhibition of various enzymes involved in biological processes. It inhibits the proteasome by binding to its active site and preventing the degradation of proteins. N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide also inhibits histone deacetylase by binding to its active site and preventing the deacetylation of histones. This leads to changes in gene expression, which can result in anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects:
N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide is also soluble in water, which makes it easy to use in biological assays. However, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has some limitations for lab experiments. It is a relatively new compound, and its effects on various biological processes are still being studied. Additionally, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide can be expensive to synthesize, which may limit its use in some labs.

Future Directions

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has shown promising results in various biological studies, and there are several future directions for research. One potential area of research is the development of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide as a therapeutic agent for cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the mechanism of action of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide and its effects on various biological processes. Finally, the development of more efficient synthesis methods for N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide could make it more accessible for research purposes.
In conclusion, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide, or N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide, is a promising compound for scientific research. Its ability to modulate various biological processes makes it a valuable tool for studying disease mechanisms and developing new therapies. Further research is needed to fully understand the effects of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide and its potential as a therapeutic agent.

Synthesis Methods

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide can be synthesized through a multi-step process involving the reaction of 2-ethylpyrazole with oxirane, followed by the reaction with cyclopropanesulfonamide. This reaction yields a racemic mixture of N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide, which can be separated into its enantiomers using chiral chromatography.

Scientific Research Applications

N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has been extensively used in scientific research due to its ability to modulate various biological processes. It has been shown to inhibit the activity of the proteasome, which is involved in protein degradation. N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has also been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in gene expression. Additionally, N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]cyclopropanesulfonamide has been shown to have anti-inflammatory and anti-tumor properties.